Cas no 64058-62-4 (Benzenesulfonamide,4-mercapto-)

• Product Name: Benzenesulfonamide,4-mercapto-
• CAS No: 64058-62-4
• MF: C₆H₇NO₂S₂
• MW: 189.25527882576
• CID: 516470
• PubChem ID: 116503
• Update Time: 2025-04-19

Benzenesulfonamide,4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-mercapto-
• 4-Mercaptobenzenesulfonamide
• 4-sulfanylbenzenesulfonamide
• Benzenesulfonamide, 4-mercapto- (9CI)

• Inchi： 1S/C6H7NO2S2/c7-11(8,9)6-3-1-5(10)2-4-6/h1-4,10H,(H2,7,8,9)
• InChI Key： FBAKLWSUNAWWQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S)(N)(=O)=O

Computed Properties

• Exact Mass: 188.99191
• Monoisotopic Mass: 188.99182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.5

Experimental Properties

• Density: 1.444
• Melting Point: 140 °C
• Boiling Point: 374.9°C at 760 mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.637
• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides